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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

An In-depth Technical Guide to Diisooctyl Adipate: Molecular Structure, Properties, and
Synthesis

Introduction

Diisooctyl adipate (DIOA) is an organic compound belonging to the adipate ester class of
chemicals. It is synthesized from the esterification of adipic acid and isooctanol.[1][2]
Structurally, it is a diester featuring a central adipic acid core linked to two branched isooctyl
groups.[3] DIOA is primarily recognized for its role as a plasticizer, particularly for polyvinyl
chloride (PVC) and other polymers, where it enhances flexibility, durability, and low-
temperature stability.[2][3][4] It appears as a clear, colorless to pale yellow, oily liquid and is
utilized across various industries, including in the manufacturing of coatings, adhesives, food
packaging, and medical devices.[1][3]

Molecular Structure and Formula

The fundamental characteristics of diisooctyl adipate are defined by its molecular composition
and arrangement.

e Molecular Formula: C22H4204[5][6][7]
e Molecular Weight: Approximately 370.57 g/mol [5][6]

o |[UPAC Name: dioctan-2-yl hexanedioate[8]
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e CAS Registry Number: 1330-86-5[5]

o« Common Synonyms: Hexanedioic acid, diisooctyl ester; Adipic acid, diisooctyl ester;
Monoplex DIOA; Adipol 10A[2][5][8]

The structure consists of a six-carbon dicarboxylic acid (adipic acid) backbone where both
carboxylic acid groups have formed ester bonds with isooctanol, a branched eight-carbon
alcohol.
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Figure 1: 2D Chemical Structure of Diisooctyl Adipate

Physicochemical Properties

The utility of DIOA is derived from its distinct physical and chemical properties. A summary of
these quantitative characteristics is presented below for clear comparison.
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Property Value Reference
Molecular Formula C22H4204 5161171
Molecular Weight 370.57 g/mol [5]1[6]
Appearance .Colf)rless to pale yellow oily 23]
liquid
Density ~0.925 - 0.930 g/cm® at 20 °C [31[7]
Melting Point -70 °C [1][7]
Boiling Point ~205-220 °C at 4 mmHg [1][7]
Viscosity ~15-17 mPa:-s at 25 °C [3]
Refractive Index ~1.447 - 1.451 [31[7]

N Insoluble in water; soluble in
Solubility _ [3]
organic solvents

Experimental Protocols: Synthesis of Diisooctyl
Adipate

The most common industrial method for producing DIOA is the direct acid-catalyzed
esterification of adipic acid with isooctanol (often 2-ethylhexanol).[9][10] Water is produced as a
byproduct and must be removed to drive the reaction equilibrium towards the product.[9]

Detailed Methodology: Direct Esterification

This protocol is a composite of established laboratory and industrial procedures.
1. Materials and Equipment
e Reactants: High-purity adipic acid, isooctanol (e.g., 2-ethylhexanol).[9]

o Catalyst: An acid catalyst such as a composite of tetrabutyl titanate and p-toluenesulfonic
acid (PTSA) or concentrated sulfuric acid.[9][10][11]

e Neutralizing Agent: 5% Sodium Carbonate (Na2COs3) solution.[9][10]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C1330865
https://en.wikipedia.org/wiki/Dioctyl_adipate
https://www.echemi.com/products/pid_Seven9893-diisooctyladipate.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1330865
https://en.wikipedia.org/wiki/Dioctyl_adipate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1381313.htm
https://cymitquimica.com/cas/1330-86-5/
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.echemi.com/products/pid_Seven9893-diisooctyladipate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1381313.htm
https://www.echemi.com/products/pid_Seven9893-diisooctyladipate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1381313.htm
https://www.echemi.com/products/pid_Seven9893-diisooctyladipate.html
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.echemi.com/products/pid_Seven9893-diisooctyladipate.html
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.benchchem.com/product/b073825?utm_src=pdf-body
https://www.benchchem.com/product/b073825?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://patents.google.com/patent/CN105198748A/en
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Equipment: Reaction kettle equipped with a stirrer, heater, and a distillation setup with a
water separator; vacuum distillation apparatus.[11]

. Experimental Procedure

Charging Reactants: The reaction kettle is charged with adipic acid and isooctanol. A typical
molar ratio of adipic acid to isooctanol is 1:2.3-2.5 to use an excess of the alcohol.[10] The
catalyst is added at a dosage of approximately 0.8%—1.2% of the total reactant mass.[10]

Esterification Reaction:

o Stage 1 (Low-Temperature Dehydration): The mixture is heated to 120-130 °C and stirred
for about 1.5 hours. During this stage, a significant portion (~85%) of the theoretical water
byproduct is removed via the separator.[10]

o Stage 2 (High-Temperature Esterification): The temperature is increased to 160-170 °C
and maintained for approximately 3 hours.[10] Water is continuously removed. The
reaction is monitored by measuring the acid value of the mixture. The reaction is
considered complete when the acid value drops below 2.0 mg KOH/g.[10]

Purification of Crude Ester:

o Neutralization: The crude product is cooled and washed twice with a 5% sodium carbonate
solution to neutralize and remove the residual acid catalyst.[10]

o Washing: The neutralized ester is then washed with deionized water until the mixture
reaches a neutral pH.[9][10]

o Dealcoholization and Dehydration: The product is heated under reduced pressure to distill
off any excess isooctanol and residual water.[9]

o Vacuum Distillation: For high-purity DIOA, the final step is vacuum distillation. The fraction
collected at 240-250 °C under a vacuum of 0.095 MPa is the purified diisooctyl adipate.
[9][10]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/CN105198748A/en
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://www.benchchem.com/product/b073825?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Synthesis_of_Dioctyl_Adipate_from_Adipic_Acid_and_2_Ethylhexanol.pdf
https://bastone-plastics.com/blogs/how-dioctyl-adipate-doa-is-made/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

node_reactant node_intermediate

Adipic Acid Isooctanol

. Reactant Chargj

9
w/

2. Two-Stage
Esterification
(120-170 °C)

Jéyprod uct\

Water Removed

Acid Catalyst

Crude DIOA Mixture

A

Alkali Washing
(5% NazCOs)

waste
y

Water Washing
(to neutral pH) Catalyst Salts

A/

Vacuum Distillation
(~0.095 MPa)

3. Purification

recycled

High-Purity
Excess Isooctanol Diisooctyl Adipate
Figure 2: Workflow for the Synthesis of Diisooctyl Adipate

Click to download full resolution via product page

Figure 2: Workflow for the Synthesis of Diisooctyl Adipate
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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